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Compound Name: N-tert-Butyl-4-methoxybenzamide
CAS No.: 19486-73-8
Cat. No.: B101807
Get Quote
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This guide provides an in-depth analysis of the spectroscopic data for N-tert-Butyl-4-
methoxybenzamide (C12H17NO3z), a substituted aromatic amide. Designed for researchers
and professionals in chemical synthesis and drug development, this document synthesizes
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data to provide
a comprehensive characterization of the molecule. The discussion emphasizes the causal
relationships between molecular structure and spectral features, ensuring a thorough
understanding for unambiguous identification and quality control.

Structural and Spectroscopic Overview

N-tert-Butyl-4-methoxybenzamide is characterized by a central benzamide core. The
aromatic ring is para-substituted with an electron-donating methoxy group (-OCHs) and an
electron-withdrawing N-tert-butylcarboxamide group (-C(O)NHC(CHs)s). This specific
arrangement of functional groups creates a distinct and predictable spectroscopic signature,
which is crucial for its identification and differentiation from related isomers and impurities. The
following sections dissect the data from primary spectroscopic techniques, linking empirical
observations to the underlying molecular framework.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for determining the carbon-hydrogen framework of
organic molecules. For N-tert-Butyl-4-methoxybenzamide, both *H and 3C NMR provide
unambiguous evidence for its structure. The spectra were acquired in deuterated chloroform
(CDCIs), and chemical shifts are reported relative to the residual solvent signals.[1]

Proton (*H) NMR Analysis

The *H NMR spectrum is characterized by five distinct signals, each corresponding to a unique
proton environment in the molecule. The integration of these signals confirms the proton count
for each group.

Causality and Interpretation:

e Aromatic Protons (6 7.67 & 6.88 ppm): The para-substitution pattern on the benzene ring
results in a classic AA'BB' spin system, which appears as two distinct doublets. The protons
ortho to the electron-withdrawing amide group (H-2, H-6) are deshielded and appear
downfield at 7.67 ppm. Conversely, the protons ortho to the electron-donating methoxy group
(H-3, H-5) are shielded and appear upfield at 6.88 ppm. The coupling constant of J = 8.8 Hz
is characteristic of ortho-coupling between adjacent aromatic protons.[1]

o Amide Proton (d 5.89 ppm): The N-H proton signal appears as a broad singlet. Its chemical
shift can be variable and is dependent on factors like concentration and solvent due to
hydrogen bonding.

e Methoxy Protons (6 3.82 ppm): The three protons of the methoxy group are chemically
equivalent and do not couple with other protons, resulting in a sharp singlet at 3.82 ppm.[1]

o tert-Butyl Protons (0 1.45 ppm): The nine protons of the tert-butyl group are equivalent due to
free rotation around the C-C bonds. This high degree of symmetry results in a sharp, intense
singlet at 1.45 ppm.[1]

Table 1: *H NMR Spectroscopic Data (400 MHz, CDCls)
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. . Coupling
Chemical Shift L . )
Multiplicity Integration Constant (J) Assignment
(3) ppm
Hz
Ar-H (ortho to
7.67 Doublet 2H 8.8
C=0)
Ar-H (ortho to
6.88 Doublet 2H 8.8
OCHs3)
5.89 Broad Singlet 1H - N-H
3.82 Singlet 3H - -OCHs
1.45 Singlet 9H - -C(CHs)s

Carbon-13 (**C) NMR Analysis

The 3C NMR spectrum confirms the carbon skeleton of the molecule, showing all eight unique
carbon environments as predicted by its structure.

Causality and Interpretation:

e Amide Carbonyl (6 166.4 ppm): The carbonyl carbon of the amide is the most deshielded
carbon in the spectrum due to the strong electron-withdrawing effect of the adjacent oxygen
and nitrogen atoms.[1]

e Aromatic Carbons (0 161.8 - 113.5 ppm): The C-4 carbon attached to the methoxy group is
highly deshielded (161.8 ppm) due to the oxygen's electronegativity. The C-1 carbon (ipso to
the amide) is found at 128.4 ppm. The carbons ortho to the amide (C-2, C-6) appear at 128.1
ppm, while the carbons ortho to the methoxy group (C-3, C-5) are significantly shielded,
appearing at 113.5 ppm.[1]

» Methoxy Carbon (d 55.3 ppm): The carbon of the methoxy group appears at a typical
chemical shift for an sp3-hybridized carbon attached to an oxygen atom.[1]

e tert-Butyl Carbons (6 51.4 & 28.9 ppm): The quaternary carbon of the tert-butyl group
appears at 51.4 ppm, while the three equivalent methyl carbons give a strong signal at 28.9

ppm.[1]
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Table 2: 13C NMR Spectroscopic Data (100 MHz, CDCls)

Chemical Shift (8) ppm Assignment
166.4 C=0 (Amide)
161.8 C-4 (Ar-C-OCHs)
128.4 C-1 (Ar-C-C=0)
128.1 C-2, C-6 (Ar-CH)
1135 C-3, C-5 (Ar-CH)
55.3 -OCHs

51.4 -C(CH3)3

28.9 -C(CHs)3

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
vibrational frequencies of its bonds. The spectrum of N-tert-Butyl-4-methoxybenzamide,
typically recorded using a KBr pellet, shows characteristic absorption bands that confirm the
presence of the amide and aromatic functionalities.[1]

Causality and Interpretation:

e N-H Stretch (3330 cm™2): This sharp, strong absorption is characteristic of the N-H stretching
vibration in a secondary amide. Its position indicates some degree of hydrogen bonding in
the solid state.[1]

e C=0 Stretch (1646 cm~1): This very strong and sharp band, known as the Amide | band, is
definitive for the carbonyl group of the amide. Its frequency is slightly lowered from a typical
ketone due to resonance with the nitrogen lone pair.[1]

e Aromatic C=C Stretches (~1600-1450 cm~1): Multiple sharp bands in this region correspond
to the stretching vibrations of the carbon-carbon bonds within the benzene ring.
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e C-O Stretch (~1250 cm~1): A strong band in this region is indicative of the aryl-alkyl ether C-
O stretching vibration of the methoxy group.

Table 3: Key IR Absorption Bands (KBr Pellet)

Wavenumber (Vmax) cm™* Intensity Assignment
3330 Strong, Sharp N-H Stretch
1646 Very Strong, Sharp C=0 Stretch (Amide 1)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. While a specific spectrum for N-tert-Butyl-4-methoxybenzamide is not publicly
available, its fragmentation under Electron lonization (El) can be reliably predicted based on its
structure and data from analogous compounds. The molecular weight of the compound is
207.27 g/mol .

Predicted Fragmentation Pattern:

Molecular lon (M+*e, m/z 207): The parent ion peak is expected at m/z 207, corresponding to
the molecular weight of the compound.

o Base Peak (m/z 135): The most stable fragment, and likely the base peak, would result from
the cleavage of the N-C(tert-butyl) bond to form the 4-methoxybenzoyl cation. This fragment
is highly stabilized by resonance.

e Loss of Methyl Radical (m/z 192): A peak corresponding to [M-15]* would arise from the loss
of a methyl radical from the tert-butyl group.

o tert-Butyl Cation (m/z 57): The formation of the stable tertiary tert-butyl cation is another
highly probable fragmentation pathway.

Table 4: Predicted Key Fragments in EI-MS
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miz Predicted Fragment lon

207 [C12H17NO2]*e (Molecular lon)

192 [M - CHs]*

135 [CH30CeH4CO]* (4-methoxybenzoyl cation)
57 [C(CHs)s]* (tert-butyl cation)

Experimental Protocols & Workflows

To ensure data integrity and reproducibility, standardized protocols must be followed.

General Sample Characterization Workflow

The following diagram illustrates a self-validating workflow for the comprehensive
spectroscopic analysis of a synthesized sample of N-tert-Butyl-4-methoxybenzamide.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b101807/docs?utm_src=pdf-body#spectroscopic-profile-of-n-tert-butyl-4-methoxybenzamide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

-

Sample Preparation

~

(Synthesized CompounoD

'

Dissolve in CDCI3 (NMR)
Prepare KBr Pellet (IR)
Prepare Dilute Solution (MS)

J

Spectroscopi

1H & 13C NMR
Acquisition

FT-IR

Acquisition

Analysis

~&D

-

Data Interpreta

~

ion & Validation

Process

(Baseline, Integration, Peak Picking)

Spectra

:

Assign Signals
& Correlate Data

:

Structural Confirmation
(Compare with Predicted Data)

-

J

© 2026 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Spectroscopic Evidence
H NMR 13C NMR MS IR
N-tert-Butyl-4-methoxybenzamide 61.45(9H, s) 289,514 m/z 135 v = 3330 cm~! (N-H)
63.82 (3H, 5) 055.3 miz 57 v=1646 cm 1(C=0)
\ 3 7.67/6.88 (2H each, d) 5 113.5- 161 8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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